Cas no 175202-07-0 (Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate)

• Product name: Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
• CAS No: 175202-07-0
• MF: C₁₀H₁₅NO₄S₃
• MW: 309.425399065018
• MDL: MFCD00067980
• CID: 134138
• PubChem ID: 2778659

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
• Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
• METHYL 3-AMINO-4-(ISOPROPYLSULPHONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
• methyl 3-amino-5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylate
• HMS2784P19
• HMS554D09
• Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-c
• methyl 3-amino-5-(methylsulfanyl)-4-(propane-2-sulfonyl)thiophene-2-carboxylate
• AS-9152
• Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene- 2-carboxylate
• Maybridge1_004475
• A811826
• AKOS015908455
• CS-0324169
• 4-N-BUTYLPYRIDINE-2-CARBOXYLICACID
• 2-Thiophenecarboxylicacid,3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-,methyl ester
• MLS000859219
• 3-amino-5-(methylthio)-4-propan-2-ylsulfonyl-2-thiophenecarboxylic acid methyl ester
• DTXSID50381058
• SMR000459398
• CHEMBL1707555
• MFCD00067980
• CCG-252489
• 2-Thiophenecarboxylic acid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
• FT-0628527
• 175202-07-0

• MDL： MFCD00067980
• Inchi： InChI=1S/C10H15NO4S3/c1-5(2)18(13,14)8-6(11)7(9(12)15-3)17-10(8)16-4/h5H,11H2,1-4H3
• InChI Key： MAKNYIHVISBSOW-UHFFFAOYSA-N
• SMILES： CC(C)S(=O)(=O)C1=C(SC)SC(=C1N)C(=O)OC

Computed Properties

• Exact Mass: 309.01600
• Monoisotopic Mass: 309.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.41
• Melting Point: 151 °C
• Boiling Point: 532.7°C at 760 mmHg
• Flash Point: 276°C
• Refractive Index: 1.601
• PSA: 148.38000
• LogP: 3.68290

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives